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Compound of Interest

Compound Name: 1-Chloro-3-hexyne

Cat. No.: B15268196

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This document provides essential, immediate safety and logistical information for
the proper disposal of 1-chloro-3-hexyne, a flammable and irritating compound. Adherence to
these procedures is critical to mitigate risks and comply with regulatory standards.

Chemical and Physical Properties

A summary of the key quantitative data for 1-chloro-3-hexyne is presented below. This
information is crucial for understanding the chemical's behavior and potential hazards.

Property Value

Molecular Formula CeHoCl

Molecular Weight 116.59 g/mol [1]
Appearance No information available
Boiling Point No information available
Density No information available
Flash Point No information available
Solubility No information available
XLogP3 2.3[1]
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Immediate Safety Precautions

Before initiating any disposal procedures, ensure that all necessary personal protective
equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[2]
All potential ignition sources must be removed from the vicinity, as 1-chloro-3-hexyne is
flammable.[2][3] Use spark-proof tools and explosion-proof equipment.[2][3]

Spill Management

In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

o Containment: For small spills, absorb the chemical with an inert material such as sand, silica
gel, or a universal binder.[2][3]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, labeled, and closed container for disposal.[2][3]

o Decontamination: Clean the spill area thoroughly with an appropriate solvent and then wash
with soap and water.

Disposal Procedure

The disposal of 1-chloro-3-hexyne must be handled as hazardous waste. Do not empty this
chemical into drains or release it into the environment.[2][3] The following workflow outlines the
required steps for its proper disposal.
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Disposal workflow for 1-Chloro-3-hexyne.
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Detailed Disposal Steps:

o Waste Segregation and Collection:

o Unused or waste 1-chloro-3-hexyne should be collected in a dedicated, properly labeled,
and sealed container.

o The container must be compatible with the chemical and clearly marked as "Hazardous
Waste" with the full chemical name.

o Storage:

o Store the waste container in a designated, well-ventilated, and secure hazardous waste
accumulation area.

o Keep the container away from incompatible materials, such as strong oxidizing agents.[2]
» Regulatory Compliance:
o Chemical waste generators are responsible for correctly classifying the waste.[2][3]

o It is mandatory to consult and adhere to all local, regional, and national regulations
governing hazardous waste disposal.[2][3]

» Final Disposal:

o The disposal of 1-chloro-3-hexyne must be conducted through an approved and licensed
hazardous waste disposal facility.[2]

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the collection and disposal of the waste.

o Ensure all required paperwork and manifests are completed accurately for the waste
transfer.

By following these procedures, you will ensure the safe and compliant disposal of 1-chloro-3-
hexyne, thereby protecting yourself, your colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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